Cas no 2281210-20-4 (4-Iodo-2-(trifluoromethyl)-1,3-thiazole)

• Product Name: 4-Iodo-2-(trifluoromethyl)-1,3-thiazole
• CAS No: 2281210-20-4
• MF: C₄HF₃INS
• MW: 279.022122144699
• MDL: MFCD32852816
• CID: 5612516
• PubChem ID: 143844750
• Update Time: 2025-05-24

4-Iodo-2-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2281210-20-4
• 4-Iodo-2-(trifluoromethyl)-1,3-thiazole
• EN300-3372139
• VPTWVGVDSFPBPA-UHFFFAOYSA-N

• MDL： MFCD32852816
• Inchi： 1S/C4HF3INS/c5-4(6,7)3-9-2(8)1-10-3/h1H
• InChI Key： VPTWVGVDSFPBPA-UHFFFAOYSA-N
• SMILES： IC1=CSC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 278.88265g/mol
• Monoisotopic Mass: 278.88265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-Iodo-2-(trifluoromethyl)-1,3-thiazole

4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole: A Comprehensive Overview

4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole, also known by its CAS number 2281210-20-4, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring containing sulfur and nitrogen atoms. The presence of an iodine atom at the 4-position and a trifluoromethyl group at the 2-position makes this compound unique in terms of its electronic properties and reactivity.

The synthesis of 4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole typically involves multi-step reactions, often starting from readily available precursors. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also minimizes side reactions, making it more suitable for large-scale production.

One of the most intriguing aspects of 4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole is its electronic structure. The trifluoromethyl group is highly electronegative, which significantly influences the compound's reactivity. This property makes it an excellent candidate for various applications in electronics and optoelectronics. Recent research has explored its potential as a building block for organic light-emitting diodes (OLEDs). A team of scientists from the University of California reported that incorporating this compound into OLED structures enhances their efficiency and stability due to its ability to facilitate electron transport.

In addition to its electronic applications, 4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole has shown promise in medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound for drug discovery. A study published in Nature Communications highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in cancer progression. The iodine atom at the 4-position plays a crucial role in modulating the compound's bioavailability and pharmacokinetic properties.

The physical properties of 4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility can be further enhanced by modifying the substituents on the thiazole ring, as demonstrated in recent studies exploring its use in drug delivery systems.

The safety profile of 4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole is another critical aspect to consider. While it is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed due to its potential to cause skin irritation or respiratory issues upon prolonged exposure. Storage recommendations include keeping it in a cool, dry place away from direct sunlight to prevent degradation.

In conclusion, 4-Iodo-2-(Trifluoromethyl)-1,3-Thiazole, with its CAS number 2281210-20-4, stands out as a versatile compound with applications spanning multiple disciplines. Its unique electronic properties and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and medicinal chemistry. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing technological and therapeutic innovations.